molecular formula C5H3ClFNO B1490483 2-Chloro-3-fluoro-5-hydroxypyridine CAS No. 870062-76-3

2-Chloro-3-fluoro-5-hydroxypyridine

Cat. No. B1490483
CAS RN: 870062-76-3
M. Wt: 147.53 g/mol
InChI Key: VEHUGRIKMHCJLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-3-fluoro-5-hydroxypyridine is an organic compound with the molecular formula C5H3ClFNO . It has a molecular weight of 147.54 . The compound is solid in its physical form .


Molecular Structure Analysis

The InChI code for this compound is 1S/C5H3ClFNO/c6-5-4(7)1-3(9)2-8-5/h1-2,9H . This indicates the presence of chlorine, fluorine, and a hydroxyl group attached to a pyridine ring.


Physical And Chemical Properties Analysis

This compound is a solid compound . It should be stored in an inert atmosphere at temperatures between 2-8°C .

Scientific Research Applications

Structural Analysis and Complex Formation

Research into the structural aspects of halogenated hydroxypyridines, including compounds similar to 2-chloro-3-fluoro-5-hydroxypyridine, has led to insights into their complex formation capabilities. For instance, studies on copper complexes of 6-fluoro-2-hydroxypyridine have revealed the formation of oligomerization of di- and tetra-nuclear units, which are related to the copper complexes formed with analogous 6-chloro ligands. This suggests potential applications in materials science and coordination chemistry due to the unique oligomerization behavior of these complexes (Blake et al., 1995).

Fluorine-18 Labeling for Molecular Imaging

In the realm of molecular imaging, halogenated hydroxypyridines have been utilized in the development of fluorine-18 labeling reagents. One such example is FPyKYNE (2-fluoro-3-pent-4-yn-1-yloxypyridine), a fluoropyridine-based structure designed for labeling macromolecules using click chemistry. This approach is crucial for the advancement of diagnostic imaging, as it facilitates the synthesis of radiotracers for positron emission tomography (PET), providing insights into biological processes at the molecular level (Kuhnast et al., 2008).

Chemical Synthesis and Reactivity

The synthesis and reactivity of halogenated hydroxypyridines have been extensively studied, offering valuable insights into their chemical behavior. For example, research into the synthesis of 2-chloro-5-hydroxynicotinonitrile, a related compound, demonstrates the versatility of halogenated hydroxypyridines in organic synthesis, serving as intermediates for the synthesis of more complex molecules. Such studies are fundamental to expanding the utility of these compounds in various synthetic applications (Ponticello et al., 1980).

Tautomerism and Structural Dynamics

Investigations into the tautomerism and structural dynamics of chlorohydroxypyridines, including those structurally similar to this compound, have provided insights into their chemical properties. Studies have shown how chlorination affects the tautomeric equilibrium of hydroxypyridines, influencing their reactivity and stability. Understanding these dynamics is crucial for the application of these compounds in chemical synthesis and the design of functional materials (Calabrese et al., 2017).

Safety and Hazards

The compound is associated with several hazard statements, including H302, H315, H319, H332, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation .

Future Directions

While specific future directions for 2-Chloro-3-fluoro-5-hydroxypyridine are not mentioned in the search results, similar compounds, such as trifluoromethylpyridines, have found applications in the agrochemical and pharmaceutical industries . It is expected that many novel applications of such compounds will be discovered in the future .

properties

IUPAC Name

6-chloro-5-fluoropyridin-3-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H3ClFNO/c6-5-4(7)1-3(9)2-8-5/h1-2,9H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VEHUGRIKMHCJLQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=NC(=C1F)Cl)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H3ClFNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90654157
Record name 6-Chloro-5-fluoropyridin-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90654157
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

147.53 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

870062-76-3
Record name 6-Chloro-5-fluoropyridin-3-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90654157
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-Chloro-3-fluoro-5-hydroxypyridine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

Under an argon atmosphere, to a mixture of 5-bromo-2-chloro-3-fluoropyridine (4.45 g) and toluene (50 mL) was added dropwise a hexane solution (1.6 M, 15.8 mL) of n-butyllithium at −78° C., and the obtained mixture was stirred at −78° C. for 5 min. To the reaction mixture was added trimethoxyborane (2.84 mL), and the obtained mixture was stirred at −78° C. for 15 min, and then at room temperature overnight. The reaction mixture was cooled to 0° C., 8M aqueous sodium hydroxide solution (3.17 mL) and 30% aqueous hydrogen peroxide (20 mL) were added thereto, and the obtained mixture was stirred at room temperature for 2 hr. The reaction mixture was cooled to 0° C., and saturated aqueous sodium thiosulfate solution was added thereto. The mixture was neutralized with 1M hydrochloric acid, and extracted with ethyl acetate. The combined organic layer was washed with water and saturated brine, and dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate) to give the title compound (2.20 g).
Quantity
4.45 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
2.84 mL
Type
reactant
Reaction Step Two
Quantity
3.17 mL
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
reactant
Reaction Step Three
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Quantity
15.8 mL
Type
solvent
Reaction Step Six

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Chloro-3-fluoro-5-hydroxypyridine
Reactant of Route 2
2-Chloro-3-fluoro-5-hydroxypyridine
Reactant of Route 3
2-Chloro-3-fluoro-5-hydroxypyridine
Reactant of Route 4
2-Chloro-3-fluoro-5-hydroxypyridine
Reactant of Route 5
2-Chloro-3-fluoro-5-hydroxypyridine
Reactant of Route 6
2-Chloro-3-fluoro-5-hydroxypyridine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.